Cas no 21204-51-3 (Phosphine oxide, [4-(diphenylmethyl)phenyl]diphenyl-)

• Product Name: Phosphine oxide, [4-(diphenylmethyl)phenyl]diphenyl-
• CAS No: 21204-51-3
• MF: C₃₁H₂₅OP
• MW: 444.503369092941
• CID: 1403350
• Update Time: 2024-08-16

Phosphine oxide, [4-(diphenylmethyl)phenyl]diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, [4-(diphenylmethyl)phenyl]diphenyl-

• Inchi： 1S/C31H25OP/c32-33(28-17-9-3-10-18-28,29-19-11-4-12-20-29)30-23-21-27(22-24-30)31(25-13-5-1-6-14-25)26-15-7-2-8-16-26/h1-24,31H
• InChI Key： NGDRDJJSRQMQQU-UHFFFAOYSA-N
• SMILES： P(=O)(C1=CC=C(C(C2=CC=CC=C2)C2=CC=CC=C2)C=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 444.16445

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 615.0±55.0 °C(Predicted)
• PSA: 17.07